Cas no 1806989-59-2 (5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile
• CAS No: 1806989-59-2
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4896269
• Update Time: 2025-06-12

5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-7(3-4-13)8(9(11)12)5-14-10(6)15-2/h5,9H,3H2,1-2H3
• InChI Key： XGVZXGZIYLPVJK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C)=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile

Recent Advances in the Study of 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile (CAS: 1806989-59-2)

The compound 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile (CAS: 1806989-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its difluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile, highlighting its role as a versatile building block for the development of novel kinase inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the difluoromethyl group, enhance its binding affinity to specific kinase targets, making it a valuable scaffold for drug design.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its potential as an anti-inflammatory agent. The researchers found that 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile exhibits potent inhibitory effects on key inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Recent patent filings (e.g., WO2023051234) have further underscored the commercial and therapeutic potential of this compound. These patents describe its use in combination therapies for oncology, particularly in targeting resistant forms of cancer. The ability of 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile to modulate specific signaling pathways has made it a candidate for next-generation targeted therapies.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-acetonitrile (CAS: 1806989-59-2) represents a promising candidate in drug discovery, with its multifaceted applications spanning from kinase inhibition to anti-inflammatory therapy. Continued research and development will be crucial in unlocking its full potential and addressing current limitations.